Cas no 957365-77-4 (5-(piperidin-4-yl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 5-(piperidin-4-yl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 957365-77-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 2191819
• PubChem ID: 3238023
• Update Time: 2023-11-28

5-(piperidin-4-yl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-pyrazol-3-one, 1,2-dihydro-5-(4-piperidinyl)-
• SMR000026554
• MLS000092030
• 5-(4-piperidinyl)-1,2-dihydropyrazol-3-one
• 5-piperidin-4-yl-1H-pyrazol-3-ol
• 5-(Piperidin-4-yl)-2,3-dihydro-1H-pyrazol-3-one
• 5-piperidin-4-yl-1,2-dihydropyrazol-3-one
• ChemDiv2_003087
• cid_3238023
• BDBM70354
• HMS1377M07
• HMS2331C20
• FCH995892
• 5-(4-piperidyl)-3-pyrazolin-3-one
• Q27207525
• 5-(piperidin-4-yl)-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C8H13N3O/c12-8-5-7(10-11-8)6-1-3-9-4-2-6/h5-6,9H,1-4H2,(H2,10,11,12)
• InChI Key： ZEIPMWRDENQLAY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CCNCC2)NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: -0.1
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines